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battery electrolytes
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Compound Focus: Lithium ethoxide

CAS No.: 2388-07-0

Cat. No.: S1903546

Lithium Ethoxide at a Glance

Property Description

CAS Number 2388-07-0 [1]

Molecular Formula CHsCH:0Li [1]

Molecular Weight 52.0 g/mol [1]

Appearance White powder [1]

Purity > 95% (by titration) [1]

Storage Room temperature, under an inert gas [1]
Hazmat Yes [1]

Applications in Battery Research
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Application . . .
Specific Use & Impact Key Details / Rationale

Area

Surface Coating  Synthesis of LiNbOs coating for Suppresses interfacial side reactions
cathode materials [2]. between oxide cathodes and sulfide-based

solid electrolytes [2].

SEI Component  Precursor for synthesizing Lithium Enables study of the thermal decomposition

Synthesis Methyl Carbonate (LMC), a key SEI  mechanism of the SEI layer, which is crucial
component [3]. for battery safety [3].

General Role Acts as a strong base and Essential for creating lithium-based polymers

nucleophile in organic synthesis for  and other complex molecules used in battery
advanced materials [1]. technology [1].

Experimental Protocol: LiNbOs Coating Synthesis

This protocol details the synthesis of a uniform LiNbOs coating on cathode materials using lithium

ethoxide, a method critical for enhancing the stability of all-solid-state batteries [2].

1. Principle: A sol-gel process is used to form a thin, uniform layer of LiNbOs on the cathode particle
surface. This coating acts as a physical barrier to prevent detrimental reactions between the cathode and the

sulfide solid electrolyte, thereby improving battery performance and longevity [2].

2. Materials:

Lithium Source: Lithium ethoxide (CHsCH20LI) [2].
Niobium Source: Niobium ethoxide (Nb(OCzHs)s) [2].
Solvent: Anhydrous alcohol (e.g., ethanol).

Substrate: Oxide cathode powder (e.g., NMC-622, LiCoOz).

3. Procedure: 1. Solution Preparation: Dissolve stoichiometric amounts of lithium ethoxide and niobium
ethoxide in anhydrous alcohol under an inert atmosphere (e.g., argon glovebox) to prevent hydrolysis [2]. 2.
Mixing: Add the cathode powder to the solution. Ensure thorough mixing to achieve a homogeneous slurry.
3. Coating Formation: Stir the mixture continuously to allow the slow evaporation of the solvent. This

process facilitates the controlled condensation reaction, forming a gel-like LiNbOs precursor layer on the
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cathode particles [2]. 4. Heat Treatment (Annealing): Transfer the coated powder to a furnace and anneal at
~500-600 °C for several hours under an inert or air atmosphere. This step crystallizes the amorphous

precursor into a well-defined LiNbOs coating layer [2].

4. Workflow Diagram: The following diagram illustrates the synthesis protocol.

Dissolve LIOEt & Nb(OEt)s
in Anhydrous Alcohol

Add Cathode Powder
& Mix

Solvent Evaporation
(Gel Formation)

Annealing
(500-600°C)

End: Coated Cathode

Click to download full resolution via product page

Schematic of the LiNbO3 Coating Synthesis Process

Experimental Protocol: Synthesis of Lithium Methyl
Carbonate (LMC)
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This protocol describes the synthesis of a high-purity SEI component, Lithium Methyl Carbonate (LMC),

from lithium ethoxide for fundamental safety studies [3].

1. Principle: LMC is synthesized via a nucleophilic substitution reaction, where the ethoxide anion from

lithium ethoxide attacks an alkyl carbonate to form LMC [3].

2. Materials:

e Lithium Source: Lithium ethoxide [3].
¢ Reagent: Methanol (CH3OH) [3].
e Other: Alkyl carbonate source (e.g., dimethyl carbonate or ethyl methyl carbonate).

3. Procedure: 1. Reaction: Lithium ethoxide is reacted with methanol. This is often part of a two-step
process where the lithium alkoxide is first formed [3]. 2. Nucleophilic Attack: The resulting lithium
methoxide then performs a nucleophilic attack on the alkyl carbonate molecule (e.g., ethyl methyl carbonate)
[3]. 3. Precipitation & Purification: The LMC product is precipitated from the solution, then filtered and
washed to obtain a high-purity solid. High purity is critical for accurate material characterization and

decomposition studies [3].

4. Workflow Diagram: The following diagram illustrates the synthesis path for LMC.
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Methanol
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Synthesis Pathway for Lithium Methyl Carbonate (LMC)

Key Insights for Researchers

e Material Purity: The synthesis of functional materials like LiINbOs coatings has traditionally relied on
high-purity ethoxide precursors to ensure a thin, uniform layer. However, recent research is actively
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exploring more inexpensive alternatives, such as lithium acetate and niobium chloride, to reduce
costs while maintaining performance [2].

e Safety Focus: Using synthesized, high-purity SEI components like LMC allows researchers to isolate
and study their thermal decomposition mechanisms. This is a fundamental step in understanding and
mitigating thermal runaway in commercial lithium-ion batteries [3].

e Handling and Storage: Lithium ethoxide is moisture-sensitive and must be stored under an inert
atmosphere (e.g., argon or nitrogen) at room temperature to prevent decomposition and ensure
consistent experimental results [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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